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Compound of Interest

Compound Name: Dothiepin-d3 Maleate
Cat. No.: B1165068
Get Quote
\ J

Executive Summary & Scope

This technical guide provides an in-depth analysis of the safety, handling, and regulatory
requirements for Dothiepin-d3 Maleate, a deuterated stable isotope used primarily as an
Internal Standard (IS) in LC-MS/MS bioanalysis.

While often treated as a mere "reagent,” Dothiepin-d3 Maleate retains the potent
pharmacological properties of its parent compound, Dosulepin (a Tricyclic Antidepressant or
TCA). This guide synthesizes standard SDS compliance with the practical rigors of trace-level
analytical chemistry.

Critical Safety Alert: Treat this compound as a Category 6.1 Toxic Substance. The presence of
deuterium does not mitigate the biological activity of the parent pharmacophore.

Chemical Identification & Characterization

Accurate identification is the first step in safety. For isotopically labeled standards, the CAS
number often defaults to the unlabeled parent, leading to confusion.

Substance ldentity
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Parameter Specification

Chemical Name Dothiepin-d3 Maleate (Dosulepin-d3 Maleate)
3-Dibenzolb,e]thiepin-11(6H)-ylidene-N,N-

Synonyms ) )
dimethyl-1-propanamine-d3 Maleate

Parent CAS (Unlabeled) 113-53-1 (Free Base); 897-15-4 (HCI salt)
Product Specific (Often unassigned; refer to

Labeled CAS
vendor CoA)

Molecular Formula C19H1sD3NS[1][2][3][4][5][6][7] - CaHaOa

) ~414.53 g/mol (Calculated: Base ~298.46 +

Molecular Weight
Maleate ~116.07)

Isotopic Purity Typically = 98% atom D

) Off-white to pale yellow solid (Crystalline
Physical State
powder)

Structural Context

Dothiepin possesses a dibenzothiepin ring system.[5] The "d3" label is typically located on the
N-methyl groups of the side chain. This positioning is critical for metabolic stability during mass
spectrometry but does not alter the compound's binding affinity to neurological receptors,
meaning its toxicity profile mirrors the clinical drug.

Hazard Identification & Toxicology (The "Why")

To ensure safety, researchers must understand the mechanism of toxicity, not just the hazard
codes. Dothiepin is a potent SNRI and anticholinergic agent.[5]

GHS Classification

o Acute Toxicity, Oral (Category 3/4): Toxic if swallowed.[3]

o Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child
(excreted in breast milk).
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o Specific Target Organ Toxicity (Single Exposure): May cause drowsiness/dizziness (CNS

depression).

Mechanistic Toxicology Diagram

The following diagram illustrates the causality between the molecule's pharmacological action

and the required safety precautions.

Dothiepin-d3 Maleate

(Exposure)

Mechanism 1: Mechanism 2: Mechanism 3:
NE/5-HT Reuptake Inhibition Muscarinic ACh Receptor Blockade Na+ Channel Blockade (Cardiac)

l i

Anticholinergic Toxidrome
(Dry mouth, Mydriasis, Hyperthermia)

CNS Excitation/Seizures QT Prolongation / Arrhythmia

GHS HAZARD:
Acute Tox / Cardiotoxicity

Click to download full resolution via product page

Figure 1: Toxicological pathway of Dothiepin derivatives. The sodium channel blockade (Mech
3) is the primary cause of fatality in accidental overdose/exposure.

Handling, Storage, & Stability Protocols

Working with deuterated standards requires protecting the user from the drug and the drug

from the environment (isotopic exchange).
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Environmental Control

o Hygroscopicity: The maleate salt is polar and hygroscopic. Moisture absorption alters the
effective weight, leading to quantitative errors in creating stock solutions.

 Light Sensitivity: Tricyclics are photosensitive. Exposure to UV light can cause cyclization or
oxidation products (sulfoxides).

 |sotopic Exchange: While C-D bonds are stable, exposure to extreme pH or protic solvents
at high temperatures can theoretically promote H/D exchange, compromising the internal
standard's integrity.

Safe Handling Workflow

This protocol ensures "Zero Contact" handling to prevent exposure and contamination.

PPE: N95/P100 + Double Gloves
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Figure 2: Lifecycle management of Dothiepin-d3 Maleate in the laboratory.

pecific <

Condition Requirement Rationale

Slows chemical degradation

Temperature -20°C (Freezer) o o
(de-amination/oxidation).
, Prevents oxidation of the sulfur
Atmosphere Inert Gas (Argon/Nitrogen) ] ) )
bridge (sulfoxide formation).
) Blocks UV radiation to prevent
Container Amber Glass )
photolysis.
Maleate salts dissolve poorly in
Solvent Methanol or DMSO

non-polar solvents.
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Emergency Measures

In the event of exposure, immediate action is required.[9][10] Dothiepin toxicity onset can be
rapid.[5][9]

Inhalation: Remove victim to fresh air.[10] If breathing is difficult, administer oxygen.[10] Do
not use mouth-to-mouth resuscitation (risk of secondary exposure).[10]

o Skin Contact: Wash with soap and water for 15 minutes. Dothiepin is lipophilic and can be
absorbed transdermally.

o Eye Contact: Flush with water for 15 minutes. Remove contact lenses.

 Ingestion:IMMEDIATE MEDICAL ATTENTION. Do not induce vomiting due to risk of seizures
and aspiration. Activated charcoal is the standard clinical intervention if performed early.

Antidote Note: There is no specific antidote. Treatment is symptomatic.[10] Sodium bicarbonate
is often used clinically to manage cardiac arrhythmias (QRS widening) caused by TCAs.

Regulatory & Transport Information

Compliance with transport regulations is mandatory for moving hazardous research chemicals.

UN Number:UN 2811 (Toxic solid, organic, n.o.s.)

Proper Shipping Name: Toxic solid, organic, n.o.s. (Dothiepin-d3 Maleate)

Hazard Class: 6.1

Packing Group: Il (Low to medium danger)

Labeling: "Toxic" Skull & Crossbones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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